Cas no 147531-38-2 (1H-Indol-3-ol,1-(1-methylethyl)-)

1H-Indol-3-ol,1-(1-methylethyl)- structure
147531-38-2 structure
Product Name:1H-Indol-3-ol,1-(1-methylethyl)-
CAS No:147531-38-2
MF:C11H13NO
MW:175.227022886276
CID:100747
PubChem ID:45096655
Update Time:2025-04-18

1H-Indol-3-ol,1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indol-3-ol,1-(1-methylethyl)-
    • 1H-Indol-3-ol,1-(1-methylethyl)-(9CI)
    • 147531-38-2
    • SCHEMBL24403036
    • 1-(propan-2-yl)-1H-indol-3-ol
    • 1-Isopropyl-1H-indol-3-ol
    • Inchi: 1S/C11H13NO/c1-8(2)12-7-11(13)9-5-3-4-6-10(9)12/h3-8,13H,1-2H3
    • InChI Key: RCMQBRNTNSWTTL-UHFFFAOYSA-N
    • SMILES: OC1=CN(C2C=CC=CC=21)C(C)C

Computed Properties

  • Exact Mass: 175.09979
  • Monoisotopic Mass: 175.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.2A^2
  • XLogP3: 2.3

Experimental Properties

  • PSA: 25.16
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